Cas no 94617-19-3 (Adenosine, 2'-deoxy-N-[(10-methyl-9-anthracenyl)methyl]-)
94617-19-3 structure
Product Name:Adenosine, 2'-deoxy-N-[(10-methyl-9-anthracenyl)methyl]-
CAS No:94617-19-3
MF:C26H25N5O3
MW:455.508405447006
CID:735260
PubChem ID:71445034
Update Time:2025-04-19
Adenosine, 2'-deoxy-N-[(10-methyl-9-anthracenyl)methyl]- Chemical and Physical Properties
Names and Identifiers
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- Adenosine, 2'-deoxy-N-[(10-methyl-9-anthracenyl)methyl]-
- 94617-19-3
- (2R,3S,5R)-2-(Hydroxymethyl)-5-(6-(((10-methylanthracen-9-yl)methyl)amino)-9H-purin-9-yl)tetrahydrofuran-3-ol
- (2R,3S,5R)-2-(hydroxymethyl)-5-(6-{[(10-methylanthracen-9-yl)methyl]amino}-9H-purin-9-yl)oxolan-3-ol
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- Inchi: 1S/C26H25N5O3/c1-15-16-6-2-4-8-18(16)20(19-9-5-3-7-17(15)19)11-27-25-24-26(29-13-28-25)31(14-30-24)23-10-21(33)22(12-32)34-23/h2-9,13-14,21-23,32-33H,10-12H2,1H3,(H,27,28,29)/t21-,22+,23+/m0/s1
- InChI Key: OBRFYWAXEUFOHJ-YTFSRNRJSA-N
- SMILES: O1[C@H](CO)[C@H](C[C@@H]1N1C=NC2C(=NC=NC1=2)NCC1C2C=CC=CC=2C(C)=C2C=CC=CC=12)O
Computed Properties
- Exact Mass: 455.19573968g/mol
- Monoisotopic Mass: 455.19573968g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 34
- Rotatable Bond Count: 5
- Complexity: 675
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 105Ų
Adenosine, 2'-deoxy-N-[(10-methyl-9-anthracenyl)methyl]- Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
94617-19-3 (Adenosine, 2'-deoxy-N-[(10-methyl-9-anthracenyl)methyl]-) Related Products
- 2312-73-4(N-Benzyl-9-(tetrahydro-2H-pyran-2-yl)-9H-purin-6-amine)
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- 110505-75-4(N6-(4-Hydroxybenzyl)-adenosine)
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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